Cas no 131172-59-3 (5-p-tolyl-1H-Pyrrole-2-carboxylic Acid)

5-p-tolyl-1H-Pyrrole-2-carboxylic Acid structure
131172-59-3 structure
Product Name:5-p-tolyl-1H-Pyrrole-2-carboxylic Acid
CAS No:131172-59-3
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD02223245
CID:185832
PubChem ID:646320
Update Time:2025-09-24

5-p-tolyl-1H-Pyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-(p-Tolyl)-1H-pyrrole-2-carboxylic acid
    • 1H-Pyrrole-2-carboxylicacid, 5-(4-methylphenyl)-
    • 5-(4-methylphenyl)-1H-Pyrrole-2-carboxylic acid
    • 5-P-TOLYL-1 H-PYRROLE-2-CARBOXYLIC ACID
    • AC1LDDEP
    • ACMC-20eauf
    • ST028656
    • SureCN3154080
    • TIMTEC-BB SBB000400
    • 1H-Pyrrole-2-carboxylic acid, 5-(4-methylphenyl)-
    • Oprea1_634042
    • WAY-312305
    • DTXSID60349422
    • Oprea1_179438
    • 131172-59-3
    • BB 0251677
    • SR-01000319091-1
    • BAS 01184108
    • SB62367
    • BRD-K94730287-001-07-3
    • REGID_for_CID_646320
    • HMS2418J11
    • cid_646320
    • SMR000010153
    • AKOS000600136
    • MFCD02223245
    • MLS000033067
    • CHEMBL1413771
    • BDBM41425
    • 5-p-Tolyl-1H-pyrrole-2-carboxylic acid
    • SCHEMBL3154080
    • FS-1888
    • CS-0281272
    • MLS-0014322.0001
    • EN300-1142683
    • 5-(4-Methylphenyl)-1H-pyrrole-2-carboxylic acid, AldrichCPR
    • SR-01000319091
    • FT-0676641
    • ALBB-034758
    • 5-p-tolyl-1H-Pyrrole-2-carboxylic Acid
    • MDL: MFCD02223245
    • Inchi: 1S/C12H11NO2/c1-8-2-4-9(5-3-8)10-6-7-11(13-10)12(14)15/h2-7,13H,1H3,(H,14,15)
    • InChI Key: GUGAOFSHCGOMMW-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=C(C2C=CC(C)=CC=2)N1)=O

Computed Properties

  • Exact Mass: 199.06337
  • Monoisotopic Mass: 200.071154
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.9
  • XLogP3: 2.6

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 451.4°Cat760mmHg
  • Flash Point: 226.8°C
  • PSA: 53.02
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-p-tolyl-1H-Pyrrole-2-carboxylic Acid Security Information

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